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An In-Depth Technical Guide to 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane for Advanced
Material Applications

Introduction

2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane is a bifunctional organosilane that possesses
a unique molecular architecture, integrating a reactive epoxycyclohexyl group and a
hydrolyzable trimethoxysilyl group. This dual-functionality allows it to act as a molecular bridge
between inorganic materials (such as glass, metals, and fillers) and organic polymer matrices.
This guide provides a comprehensive technical overview of its chemical properties, mechanism
of action, synthesis, key applications, and safe handling protocols, tailored for researchers and
professionals in materials science and drug development.

Compound Identification and Core Properties

The unambiguous identification of a chemical substance is paramount for scientific and
regulatory purposes. The primary identifier for this compound is its Chemical Abstracts Service
(CAS) number.

e Chemical Name: 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane

« CAS Number:3388-04-3[1][2][3]
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« EINECS Number: 222-217-1[1][3]

e Synonyms: Trimethoxy[2-(7-oxabicyclo[4.1.0]heptan-3-yl)ethyl]silane, Silquest A-186, KBM-
303[2][4]

Physicochemical Data Summary

The physical and chemical properties of a compound dictate its processing parameters and
performance characteristics. Below is a summary of key data for 2-(3,4-
Epoxycyclohexyl)ethyltrimethoxysilane.

Property Value Source
Molecular Formula C11H2204Si [1][5]
Molecular Weight 246.38 g/mol [11[31[5]
Appearance Colorless, transparent liquid [5][6]
Density ~1.065 g/cm?3 at 25°C [1]
Boiling Point 95-97°C at 0.25 mmHg [1]
Refractive Index ~1.4490 - 1.4510 at 20-25°C [1][7]
Flash Point 146°C [1]
Purity >97.0% (GC)

The Chemistry of Adhesion: Mechanism of Action

The efficacy of 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane as a coupling agent stems
from its two distinct reactive groups. The causality behind its function is a two-step process
involving hydrolysis and subsequent covalent bonding.

» Hydrolysis of the Trimethoxysilyl Group: In the presence of water, the methoxy groups (-
OCHs) attached to the silicon atom hydrolyze to form reactive silanol groups (-Si-OH).[5][8]
This reaction releases methanol as a byproduct.[5][9] The silanols can then condense with
other silanols to form stable siloxane bonds (-Si-O-Si-) or, more importantly, form strong
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covalent bonds with hydroxyl groups present on the surface of inorganic substrates like
glass, silica, and metal oxides.

o Reaction of the Epoxy Group: The organophilic epoxycyclohexyl group is available to react
with the organic resin matrix. This cycloaliphatic epoxy group offers excellent non-yellowing
characteristics and can undergo ring-opening reactions with various functional groups found
in polymers like epoxies, polyurethanes, and acrylics, forming a durable covalent bond.[2][8]

This dual reaction mechanism creates a robust chemical bridge at the interface, significantly
enhancing adhesion, mechanical strength, and moisture resistance of the final composite
material.[2][4]
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Step 1: Hydrolysis & Substrate Bonding

Sl T Mechanism of Action for Silane Coupling Agent.
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Step 2: Polymer Matrix Reaction
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1. Prepare Filler
(Dry at 120°C)

2. Prepare Silane Solution
(1-2% in 95:5 EtOH/H20, pH 4.5)

Workflow for Surface Treatment of Inorganic Fillers.

3. Treat Filler
(Agitate in solution for 15 min)

4. Dry & Cure Silane Layer
(Filter, Rinse, Dry at 120°C)

5. Incorporate into Resin
(Mix treated filler with epoxy)

6. Formulate & Cure Composite
(Add curing agent, cure as specified)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the CAS number for 2-(3,4-
Epoxycyclohexyl)ethyltrimethoxysilane?]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216649#what-is-the-cas-number-for-2-3-4-
epoxycyclohexyl-ethyltrimethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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